Cas no 19372-00-0 (Benzene,[(1E)-2-(trimethylsilyl)ethenyl]-)

Benzene,[(1E)-2-(trimethylsilyl)ethenyl]- structure
19372-00-0 structure
Product Name:Benzene,[(1E)-2-(trimethylsilyl)ethenyl]-
CAS No:19372-00-0
MF:C11H16Si
MW:176.330244064331
CID:189864
PubChem ID:5314555
Update Time:2025-04-19

Benzene,[(1E)-2-(trimethylsilyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(1E)-2-(trimethylsilyl)ethenyl]-
    • (E)-2-(phenylethenyl)trimethylsilane
    • trimethyl-[(E)-2-phenylethenyl]silane
    • trans-1-phenyl-2-trimethylsilylethene
    • Trimethyl[(E)-styryl]silane
    • [(E)-Styryl]trimethylsilane
    • (E)-β-(Trimethylsilyl)styrene
    • [(E)-2-(Trimethylsilyl)vinyl]benzene
    • (E)-1-(Trimethylsilyl)-2-phenylethene
    • Trimethyl[(E)-2-phenylethenyl]silane #
    • Silane, trimethyl(2-phenylethenyl)-
    • Silane, trimethyl(2-phenylethenyl)-, (E)-
    • 19372-00-0
    • 18001-47-3
    • Trimethyl[(E)-2-phenylvinyl]silane
    • Silane,trimethyl(2-phenylethenyl)-,(E)-
    • FIONWRDVKJFHRC-MDZDMXLPSA-N
    • Styryltrimethylsilane
    • Silane, trimethylstyryl-
    • Trimethylstyrylsilane
    • ghl.PD_Mitscher_leg0.678
    • Inchi: 1S/C11H16Si/c1-12(2,3)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
    • InChI Key: FIONWRDVKJFHRC-MDZDMXLPSA-N
    • SMILES: [Si](/C=C/C1C=CC=CC=1)(C)(C)C

Computed Properties

  • Exact Mass: 176.10200
  • Monoisotopic Mass: 176.102127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.885
  • Boiling Point: 214.1°Cat760mmHg
  • Flash Point: 68.7°C
  • Refractive Index: 1.515
  • PSA: 0.00000
  • LogP: 3.57720

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